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Compound of Interest

Compound Name: X-34

Cat. No.: B611837 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

personal protective equipment (PPE) guidelines for handling the novel compound X-34.

Adherence to these procedures is mandatory to ensure the safety of all laboratory personnel

and the integrity of your research.

Hazard Assessment of X-34
Compound X-34 is a volatile organic compound that is corrosive to skin and eyes, a respiratory

irritant, and has moderate systemic toxicity upon dermal absorption. Due to these hazardous

properties, stringent safety measures must be followed.

Personal Protective Equipment (PPE) for X-34
The following table summarizes the mandatory PPE for all personnel handling X-34.
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Protection Type Specification Standard Purpose

Eye and Face

Protection

Chemical splash

goggles and a face

shield

ANSI Z87.1

Protects against

splashes and vapors

to the eyes and face.

Hand Protection

Nitrile or Neoprene

gloves (double-gloving

recommended)

ASTM F1671

Provides a barrier

against skin contact

and absorption.[1]

Body Protection

Chemical-resistant lab

coat or apron worn

over a long-sleeved

garment

EN 14605

Prevents

contamination of

personal clothing and

skin.[2]

Respiratory Protection

Full-face respirator

with organic vapor

cartridges

NIOSH approved

Protects against

inhalation of harmful

vapors.

Foot Protection
Closed-toe, chemical-

resistant shoes
ASTM F2413

Protects feet from

spills.

Experimental Workflow for Handling X-34
The following diagram outlines the mandatory workflow for all experiments involving X-34, from

preparation to disposal.
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Verify Fume Hood Functionality

Don Appropriate PPE (See Table)

Prepare X-34 Solution in Fume Hood

Perform Experiment

Decontaminate Work Area

Dispose of Waste in Labeled Containers

Doff PPE in Designated Area

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental Workflow for Handling X-34

Operational Plan: Handling and Disposal
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Handling:

All work with X-34 must be conducted within a certified chemical fume hood.[3]

Ensure proper ventilation in the laboratory.[2]

Use only compatible materials for handling and storage.

Never work alone when handling X-34.

Disposal:

All solid and liquid waste contaminated with X-34 must be disposed of in designated, sealed,

and clearly labeled hazardous waste containers.

Follow all institutional and local regulations for hazardous waste disposal.[2]

Emergency Protocols
Skin Exposure:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing while continuing to flush.

Seek immediate medical attention.

Eye Exposure:

Immediately flush eyes with an emergency eyewash station for at least 15 minutes, holding

eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, provide oxygen.
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Seek immediate medical attention.

Spill:

Evacuate the immediate area.

Alert laboratory personnel and the safety officer.

Use a chemical spill kit to contain and absorb the spill, wearing appropriate PPE.

Dispose of cleanup materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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